Cas no 1824232-72-5 (3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid
• CAS No: 1824232-72-5
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• CID: 6289944
• PubChem ID: 165891638
• Update Time: 2025-06-29

3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1824232-72-5
• 3-{[(tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid
• EN300-705583
• 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid

• Inchi： 1S/C15H20FNO4/c1-14(2,3)21-13(20)17-15(4,9-12(18)19)10-7-5-6-8-11(10)16/h5-8H,9H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： GSAIXCBDCCGCLF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid

Recent Advances in the Study of 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid (CAS: 1824232-72-5)

The compound 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid (CAS: 1824232-72-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protected amino group and a fluorophenyl moiety, has shown promise in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step approach that involves the protection of the amino group followed by selective fluorination. This method not only improves the overall yield but also reduces the formation of by-products, making it more suitable for large-scale production.

In terms of biological activity, preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interfere with the activity of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest potential applications in the development of anti-inflammatory drugs, although further in vivo studies are required to confirm these effects.

Another significant development is the use of 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid as a precursor in the synthesis of more complex molecules. Researchers have successfully incorporated this compound into peptide-based drug candidates, leveraging its fluorophenyl group to enhance binding affinity to target proteins. This approach has been particularly explored in the context of cancer therapeutics, where the compound's ability to modulate protein-protein interactions is of great interest.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties need further investigation. Recent studies have highlighted the need for structural modifications to improve its metabolic stability and bioavailability. For instance, a 2024 study proposed the replacement of the Boc group with more stable protecting groups to enhance the compound's performance in biological systems.

In conclusion, 3-{[(Tert-butoxy)carbonyl]amino}-3-(2-fluorophenyl)butanoic acid (CAS: 1824232-72-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its potential applications span from anti-inflammatory agents to cancer therapeutics, driven by its unique structural and functional properties. Ongoing research aims to address current limitations and unlock its full therapeutic potential, making it a compound to watch in the coming years.